4-[4-(3-ethoxyphenoxy)but-2-yn-1-yl]morpholine hydrochloride

• IUPAC Name: 4-[4-(3-ethoxyphenoxy)but-2-ynyl]morpholine;hydrochloride
• InChI: InChI=1S/C16H21NO3.ClH/c1-2-19-15-6-5-7-16(14-15)20-11-4-3-8-17-9-12-18-13-10-17;/h5-7,14H,2,8-13H2,1H3;1H
• InChI Key: GHAVAEFZVAFUMZ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC(=CC=C1)OCC#CCN2CCOCC2.Cl
• Molecular Formula: C16H22ClNO3
• Molecular Weight: 311.80 g/mol

Description

4-[4-(3-ethoxyphenoxy)but-2-yn-1-yl]morpholine hydrochloride (referred to as EPM) is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. EPM is a synthetic compound that belongs to the class of morpholine derivatives, which are known for their diverse biological activities.

Mechanism of Action

The mechanism of action of EPM is not fully understood. However, it has been suggested that EPM exerts its pharmacological effects by modulating the activity of various ion channels and receptors in the central nervous system. In particular, EPM has been shown to enhance the activity of GABA receptors, which are known to play a crucial role in the regulation of neuronal excitability.
Biochemical and Physiological Effects:
EPM has been shown to possess several biochemical and physiological effects. In vitro studies have reported that EPM can inhibit the growth of cancer cells by inducing apoptosis and cell cycle arrest. Furthermore, EPM has been shown to possess anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines. In addition, EPM has been shown to possess analgesic effects by modulating the activity of nociceptive pathways in the central nervous system.

Advantages and Limitations for Lab Experiments

EPM has several advantages for lab experiments. It is a stable and easily synthesized compound that can be obtained in high yields. Furthermore, EPM has been shown to possess significant biological activities, making it a promising target for drug discovery. However, there are also some limitations associated with the use of EPM in lab experiments. For instance, the mechanism of action of EPM is not fully understood, which makes it difficult to design experiments that target specific pathways.

Future Directions

There are several future directions for research on EPM. One potential area of research is the development of EPM-based drugs for the treatment of cancer and other diseases. Another potential area of research is the elucidation of the mechanism of action of EPM, which would provide valuable insights into its pharmacological effects. Furthermore, future research could focus on the optimization of the synthesis of EPM and the development of new synthetic routes that are more efficient and cost-effective.

Scientific Research Applications

EPM has been extensively studied for its potential applications in the field of medicinal chemistry. Several studies have reported its anticancer, anti-inflammatory, and analgesic properties. In addition, EPM has been shown to possess significant anticonvulsant and neuroprotective effects.